![molecular formula C15H16ClNO4S B3506138 3-chloro-4-methoxy-N-(2-methoxybenzyl)benzenesulfonamide](/img/structure/B3506138.png)
3-chloro-4-methoxy-N-(2-methoxybenzyl)benzenesulfonamide
Overview
Description
3-chloro-4-methoxy-N-(2-methoxybenzyl)benzenesulfonamide, also known as CMMS, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This sulfonamide derivative has been synthesized using various methods and has shown promising results in preclinical studies.
Mechanism of Action
The exact mechanism of action of 3-chloro-4-methoxy-N-(2-methoxybenzyl)benzenesulfonamide is not fully understood. However, it has been suggested that it may inhibit the activity of enzymes involved in cancer cell growth and inflammation. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
3-chloro-4-methoxy-N-(2-methoxybenzyl)benzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. It has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes involved in cancer cell invasion and metastasis. 3-chloro-4-methoxy-N-(2-methoxybenzyl)benzenesulfonamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to have antibacterial and antifungal activity.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-chloro-4-methoxy-N-(2-methoxybenzyl)benzenesulfonamide is its potential therapeutic applications in cancer research. It has been shown to inhibit the growth of various cancer cell lines, making it a promising candidate for further research. However, one of the limitations of 3-chloro-4-methoxy-N-(2-methoxybenzyl)benzenesulfonamide is its limited solubility in water, which may affect its bioavailability and efficacy in vivo.
Future Directions
There are several future directions for the research of 3-chloro-4-methoxy-N-(2-methoxybenzyl)benzenesulfonamide. One direction is to further investigate its mechanism of action and identify the specific enzymes and pathways it targets. Another direction is to study its potential therapeutic applications in vivo, particularly in animal models of cancer and inflammation. Further research is also needed to optimize the synthesis method of 3-chloro-4-methoxy-N-(2-methoxybenzyl)benzenesulfonamide and improve its solubility and bioavailability. Finally, the potential of 3-chloro-4-methoxy-N-(2-methoxybenzyl)benzenesulfonamide as a lead compound for the development of new drugs should be explored.
Scientific Research Applications
3-chloro-4-methoxy-N-(2-methoxybenzyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 3-chloro-4-methoxy-N-(2-methoxybenzyl)benzenesulfonamide has also been studied for its anti-inflammatory and analgesic properties. In addition, it has been shown to have antibacterial and antifungal activity.
properties
IUPAC Name |
3-chloro-4-methoxy-N-[(2-methoxyphenyl)methyl]benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClNO4S/c1-20-14-6-4-3-5-11(14)10-17-22(18,19)12-7-8-15(21-2)13(16)9-12/h3-9,17H,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBVYTIWBYNGPID-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=CC=C2OC)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-4-methoxy-N-[(2-methoxyphenyl)methyl]benzenesulfonamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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